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Compound of Interest

7-Methyl-1H-pyrazolo[4,3-
Compound Name:

bjpyridine
CAS No.: 1130309-70-4
Cat. No.: B1530294

Get Quote

\ J

A Privileged Scaffold for Type I/ll Kinase Inhibition[1][2]

Executive Summary

7-Methyl-1H-pyrazolo[4,3-b]pyridine (CAS: 1130309-70-4) is a fused bicyclic heteroaromatic
system comprising a pyrazole ring fused to a pyridine ring.[1][2][3][4] It serves as a bioisostere
for the indole and azaindole scaffolds commonly found in oncology therapeutics.[1][4]

Its significance lies in its ability to function as a robust hinge-binding motif in ATP-competitive
kinase inhibitors.[1][2][4] The 7-methyl substitution provides a critical vector for controlling
selectivity by inducing steric clashes with the "gatekeeper" residues in specific kinase pockets,
distinguishing it from its unmethylated congeners.[1][2][4]
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Property Data

CAS Number 1130309-70-4

Molecular Formula C7H7N3

Molecular Weight 133.15 g/mol

Topological Polar Surface Area 41.6 Az

Key Application Kinase Inhibition (c-Met, TRK, Mps1)

Chemical Architecture & Numbering
Understanding the numbering is vital for SAR (Structure-Activity Relationship) analysis.[1][2][4]

In the 1H-pyrazolo[4,3-b]pyridine system, the pyridine nitrogen is located at position 4.[1][2][4]

e Positions 1 & 2 (N): Pyrazole nitrogens.[1][4] N1 is typically the site of alkylation or
ribosylation; N2 is the acceptor in the tautomeric equilibrium.[1][4]

e Position 7 (C): The site of the methyl group in this specific topic.[1][4] This position
corresponds to the C4 position of the pyridine precursor.[1][4]

e Fusion Bond: Between C3a and C7a.[1][4]

Tautomerism

The molecule exists in a tautomeric equilibrium between the 1H- and 2H- forms.[1][2][4][5] In
solution, the 1H-tautomer is generally thermodynamically favored, but binding to a protein
target (e.g., the kinase hinge region) can stabilize the 2H-form depending on the hydrogen
bond donor/acceptor requirements of the pocket.[1][2]

Chemical Synthesis Strategies

The synthesis of the 7-methyl derivative requires regiospecific construction of the bicyclic core.
[1][2][4] The most robust industrial route utilizes a 2-chloro-3-nitropyridine precursor.[1][2][4]

Retro-Synthetic Analysis
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To install the methyl group at position 7, the starting pyridine must bear a methyl group at
position 4 relative to the pyridine nitrogen.[1][4]

Precursor: 2-Chloro-4-methyl-3-nitropyridine.[1][2][4]

Protocol: The Hydrazine Cyclization Route

This method is preferred for its scalability and high yield.[1][4]

Step 1: SNAr Hydrazinolysis
Displacement of the 2-chloro group with hydrazine.[1][2][4]

e Reagents: Hydrazine hydrate (
), Ethanol.[1][4][6]
e Conditions: Reflux, 4 hours.[1][4]
¢ Mechanism: Nucleophilic aromatic substitution (

).[1][4] The nitro group at C3 activates the C2-Cl bond.[1][2][4]

Step 2: Reductive Cyclization

Reduction of the nitro group leads to an amine, which then condenses with the hydrazine
moiety (often requiring a carbon source like orthoformate if not pre-functionalized, or
spontaneous cyclization if a suitable leaving group is present).[1][4] However, a more direct
modern variant involves reducing the nitro group to an amine, followed by diazotization and
internal cyclization (Modified Japp-Klingemann) or using an orthoformate cyclization.[1][4]

Optimized Laboratory Protocol (via Acetal/Orthoformate):
 Intermediate: 2-Hydrazino-4-methyl-3-nitropyridine.[1][2][4]
e Reduction: Hydrogenation (

, Pd/C) to yield 2-hydrazino-4-methyl-3-aminopyridine (unstable).[1][2][4]

o Cyclization: Treat immediately with Triethyl Orthoformate (TEOF) and catalytic acid (
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-TsOH).[1][4]

e Yield: ~65-75% over two steps.

N2H4-H20, EtOH 1. H2, Pd/C (Red)
2-Chloro-4-methyl- Reflux (SNAr) > 2-Hydrazino-4-methyl- 2. HC(OEY)3, H+ (Cyclization) > 7-Methyl-1H-pyrazolo
3-nitropyridine 3-nitropyridine [4,3-b]pyridine

Click to download full resolution via product page

Figure 1: Synthetic pathway for the 7-methyl-1H-pyrazolo[4,3-b]pyridine core.[1][2]

Medicinal Chemistry & Biological Applications

The 7-methyl-1H-pyrazolo[4,3-b]pyridine scaffold is a potent template for kinase inhibitors.[1]
[21[4]

Mechanism of Action: Hinge Binding
In the ATP-binding pocket of kinases:[1][2]

o Acceptor: The Nitrogen at position 4 (pyridine N) often acts as a Hydrogen Bond Acceptor
(HBA) interacting with the backbone NH of the hinge region.[1][4]

e Donor: The NH at position 1 (pyrazole) acts as a Hydrogen Bond Donor (HBD) to the
backbone carbonyl.[1][4]

e The 7-Methyl Role: This group projects into the solvent-accessible region or towards the
gatekeeper residue.[1][2][4] A methyl group here can induce selectivity by clashing with
larger gatekeeper residues in off-target kinases, while being accommodated by smaller
residues (e.g., Threonine or Alanine) in the target.[1][4]

Case Study: c-Met Inhibition (Glumetinib Class)

Glumetinib utilizes a pyrazolo[4,3-b]pyridine core.[1][2][4] The scaffold allows the molecule to
adopt a U-shaped conformation, essential for binding to the c-Met kinase domain.[1][2][4]

o Target: c-Met (Hepatocyte Growth Factor Receptor).[1][2][4]
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» Binding Mode: The scaffold anchors the inhibitor in the adenine-binding pocket.[1][2][4]

e Clinical Relevance: Used in treating non-small cell lung cancer (NSCLC) with MET
alterations.[1][4]

SAR Vectors[2][5]

o N1 Position: Ideal for attaching solubilizing groups (e.g., piperazine, morpholine) to improve
pharmacokinetic profiles.[1][4]

» C3 Position: Key vector for extending into the hydrophobic back-pocket (selectivity pocket).
[1][2][4] Aryl or heteroaryl groups are typically installed here via Suzuki-Miyaura coupling.[1]

[2]14]

e C5/C6 Positions: Secondary vectors for fine-tuning electronic properties.[1][2][4]
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Figure 2: Pharmacophore mapping of the scaffold within the kinase ATP-binding pocket.[1][2]

Experimental Protocols

Protocol A: Synthesis of the Core
Objective: Synthesis of 7-Methyl-1H-pyrazolo[4,3-b]pyridine.[1][2][3][7]

e Hydrazinolysis:

o Dissolve 10.0 g (53.6 mmol) of 2-chloro-4-methyl-3-nitropyridine in 100 mL of ethanol.
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o Add 13 mL (268 mmol) of hydrazine hydrate dropwise.

o Reflux at 80°C for 4 hours. Monitor by TLC (EtOAc:Hexane 1:1).[1][4]

o Cool to 0°C. Filter the yellow precipitate (2-hydrazino intermediate).[1][2][4] Wash with cold
ethanol.[1][4]

e Cyclization:

o

Suspend the intermediate in 150 mL of Triethyl Orthoformate (TEOF).
o Add catalytic
-toluenesulfonic acid (100 mg).[1][2][4]
o Heat to reflux (146°C) for 12 hours.
o Evaporate TEOF under reduced pressure.
o Purify via flash column chromatography (DCM:MeOH 95:5).[1][4]
o Expected Yield: ~60% overall.

Protocol B: Suzuki Coupling at C3 (General)

Objective: Functionalization of the core for SAR studies. Requires prior halogenation (e.g.,
bromination at C3).[1][4]

e Reagents: 3-Bromo-7-methyl-1H-pyrazolo[4,3-b]pyridine (1.0 eq), Aryl Boronic Acid (1.2
eq),

(0.05 eq),
(3.0 eq).[1][2][4]
e Solvent: Dioxane:Water (4:1).

e Procedure: Degas solvents. Heat at 90°C under

for 16 hours.
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e Workup: Extract with EtOAc, wash with brine, dry over
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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